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Compound of Interest

Compound Name: Etrimfos

Cat. No.: B1671772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute and chronic toxicity of

Etrimfos, an organophosphate insecticide. The information is compiled from various

toxicological studies to support research and development activities. All quantitative data is

presented in structured tables for clear comparison, and detailed experimental methodologies

are provided for key studies.

Acute Toxicity
Etrimfos exhibits moderate acute toxicity upon oral ingestion. The primary mechanism of

toxicity is the inhibition of acetylcholinesterase, a critical enzyme in the nervous system.
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Test Type Species
Route of
Administration

LD50/LC50 Reference

Oral LD50 Rat (male) Oral 1800 mg/kg bw [1]

Oral LD50 Rat Oral
1600-1800

mg/kg bw
[1]

Oral LD50 Mouse Oral 437 mg/kg bw [1]

Dietary LC50 (8-

day)
Quail Dietary 740 mg/kg [1]

48-hour LC50 Carp Water 13.6 mg/L [1]

96-hour LC50 Carp Water 13.3 mg/L [1]

Experimental Protocols: Acute Oral Toxicity (Modified
OECD 401)
A common protocol for determining the acute oral LD50 involves the following steps:

Test Animals: Young, healthy adult rats (e.g., Sprague-Dawley strain), typically 8-12 weeks

old, are used. Animals are acclimatized to laboratory conditions for at least 5 days before the

study.

Housing: Animals are housed in individual cages with controlled temperature, humidity, and a

12-hour light/dark cycle. They have free access to standard laboratory diet and water, except

for a brief fasting period before dosing.

Dose Administration: The test substance, Etrimfos, is administered orally by gavage. A

range of dose levels is selected to determine the dose that is lethal to 50% of the animals.

Observation: Animals are observed for clinical signs of toxicity and mortality at regular

intervals for up to 14 days after dosing. Observations include changes in skin and fur, eyes,

and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous

system effects.
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Pathology: All animals that die during the study and all surviving animals at the end of the

observation period undergo a gross necropsy.

Acute Oral Toxicity Protocol (Modified OECD 401) Data Collection

Animal Selection Acclimatization Fasting Dosing Observation Necropsy

Clinical Signs

Mortality

Gross Pathology

Click to download full resolution via product page

Workflow for a typical acute oral toxicity study.

Chronic Toxicity
Long-term exposure to Etrimfos has been evaluated in various animal models to determine its

potential for cumulative toxicity and carcinogenicity.

Quantitative Chronic Toxicity Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1671772?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Type Species Duration NOAEL
Key
Findings

Reference

Chronic

Toxicity
Rat 2 years

6 ppm in the

diet

(equivalent to

0.3 mg/kg

bw/day)

Inhibition of

cholinesteras

e activity

[2]

Chronic

Toxicity
Dog 2 years

10 ppm in the

diet

(equivalent to

0.25 mg/kg

bw/day)

Inhibition of

cholinesteras

e activity

[2]

Experimental Protocols: Chronic Toxicity Study
(Modified OECD 452)
The general protocol for a two-year chronic toxicity study in rats is as follows:

Test Animals: Young, healthy rats are randomly assigned to control and treatment groups.

Dose Administration: Etrimfos is administered in the diet at various concentrations for 24

months.[3]

Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food

consumption are recorded weekly for the first 13 weeks and monthly thereafter. Hematology,

clinical chemistry, and urinalysis are performed at 6, 12, 18, and 24 months.

Pathology: A complete necropsy is performed on all animals. Organ weights are recorded,

and tissues are examined microscopically for any pathological changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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